N-ethyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-ethyl-1-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H21FN2O/c1-2-17-15(19)13-7-9-18(10-8-13)11-12-3-5-14(16)6-4-12/h3-6,13H,2,7-11H2,1H3,(H,17,19)
• InChI Key: DATKQCHNMJWHQO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

N-ethyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide, commonly known as EFDP, is a synthetic compound that belongs to the class of piperidine derivatives. EFDP has gained significant attention in scientific research due to its potential applications in the field of neuroscience.

Mechanism of Action

EFDP acts as a competitive inhibitor of DAT, which prevents the reuptake of dopamine from the synaptic cleft. This leads to an increase in dopamine levels in the brain, which can have a significant impact on behavior and cognition. EFDP also inhibits the reuptake of norepinephrine and serotonin, which can further enhance its effects on mood regulation.
Biochemical and Physiological Effects:
EFDP has been shown to have a significant impact on behavior and cognition. It has been shown to enhance locomotor activity, increase the duration of social interaction, and improve learning and memory in animal models. EFDP has also been shown to have antidepressant and anxiolytic effects in animal models, which can be attributed to its ability to increase dopamine, norepinephrine, and serotonin levels in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of EFDP is its potency as a DAT inhibitor. EFDP has been shown to be more potent than other commonly used DAT inhibitors such as cocaine and methylphenidate. This makes EFDP an ideal candidate for studying the role of dopamine in behavior and cognition. However, EFDP has limitations in terms of its selectivity for DAT. EFDP also inhibits the reuptake of norepinephrine and serotonin, which can make it difficult to interpret its effects on behavior and cognition.

Future Directions

There are several future directions for research on EFDP. One area of research could be to study the effects of EFDP on different neurotransmitter systems. Another area of research could be to investigate the potential therapeutic applications of EFDP in the treatment of neuropsychiatric disorders such as depression and anxiety. Additionally, further studies could be conducted to improve the selectivity of EFDP for DAT, which would make it a more useful tool for studying the role of dopamine in behavior and cognition.

Scientific Research Applications

EFDP has been extensively studied for its potential applications in the field of neuroscience. EFDP is a potent inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synaptic cleft. Inhibition of DAT leads to an increase in dopamine levels in the brain, which can have a significant impact on behavior and cognition. EFDP has also been shown to inhibit the reuptake of norepinephrine and serotonin, which are neurotransmitters that play a crucial role in mood regulation.